2,5-dimethyl-N-(pyrrolidin-2-ylmethyl)aniline dioxalate

• IUPAC Name: 2,5-dimethyl-N-(pyrrolidin-2-ylmethyl)aniline;oxalic acid
• InChI: InChI=1S/C13H20N2.2C2H2O4/c1-10-5-6-11(2)13(8-10)15-9-12-4-3-7-14-12;2*3-1(4)2(5)6/h5-6,8,12,14-15H,3-4,7,9H2,1-2H3;2*(H,3,4)(H,5,6)
• InChI Key: XJXJOTCTXNXFPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NCC2CCCN2.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O
• Molecular Formula: C17H24N2O8
• Molecular Weight: 384.4 g/mol

Description

“2,5-dimethyl-N-(pyrrolidin-2-ylmethyl)aniline dioxalate” is a chemical compound with the molecular formula C11H16N2.2C2H2O4. It contains an aniline group, which is an aromatic amine, and a pyrrolidine group, which is a type of secondary amine. The “2,5-dimethyl” indicates that there are two methyl groups attached to the aniline ring at the 2nd and 5th positions.

Molecular Structure Analysis

The molecular structure of this compound would be based on the aniline and pyrrolidine groups, with the two methyl groups attached to the aniline ring. The dioxalate likely refers to the presence of an oxalic acid group in the compound.

Scientific Research Applications

Nonlinear Optical (NLO) Applications

New binary adducts with similar structures have been synthesized for their potential applications in nonlinear optics (NLO). These compounds were characterized by their melting points, absorption spectra, and single crystal X-ray diffraction, demonstrating the influence of structural components on their NLO properties. The research found certain compounds exhibiting acentric packing, indicating their potential utility in NLO applications due to their stability at high temperatures and transparency across a wide spectrum range (Draguta et al., 2015).

Structural and Spectroscopic Studies

Theoretical studies on a series of halide Zinc (II) complexes with derivatives similar to the given compound have been conducted. These studies optimized the ground structures of the derivatives and their Zn (II) complexes at various levels of density functional theory (DFT). The spectroscopic properties were calculated using time-dependent DFT, providing insights into the electronic structures and transitions within these compounds. Such research underlines the importance of theoretical models in understanding the optical and electronic properties of complex molecules (Wang et al., 2012).

Catalysis and Polymerization

Research into Schiff base complexes of Silver(I) with 2-pyridinyl indicates the potential for these compounds in catalysis, particularly in the ring-opening polymerization of ε-caprolactone. Structural studies of these complexes reveal their configuration and how they interact with small molecules, pointing towards their utility in catalytic processes and polymer science (Njogu et al., 2017).

Fluorescent Sensing

Metal-organic frameworks (MOFs) constructed from compounds with pyridine-2-carboxylic acid and oxalate demonstrated selective fluorescence sensing capabilities, particularly for aniline. This research showcases the potential of structurally related compounds in environmental monitoring and analytical chemistry, where their unique fluorescent properties can be harnessed for detecting specific chemicals (Song et al., 2019).